Cas no 1550696-95-1 (N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine)
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-Cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine
- EN300-697706
- 1550696-95-1
- N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine
-
- Inchi: 1S/C11H16N2/c1-2-8-6-12-7-10(8)11(3-1)13-9-4-5-9/h6-7,9,11-13H,1-5H2
- InChI Key: WYUJLZSBIKANJT-UHFFFAOYSA-N
- SMILES: N(C1C2=CNC=C2CCC1)C1CC1
Computed Properties
- Exact Mass: 176.131348519g/mol
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 27.8Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 343.0±30.0 °C(Predicted)
- pka: 17.29±0.40(Predicted)
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-697706-0.05g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 0.05g |
$647.0 | 2025-03-12 | |
| Enamine | EN300-697706-0.1g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
| Enamine | EN300-697706-0.25g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-697706-0.5g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
| Enamine | EN300-697706-1.0g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
| Enamine | EN300-697706-2.5g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
| Enamine | EN300-697706-5.0g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
| Enamine | EN300-697706-10.0g |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine |
1550696-95-1 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 |
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine
Recent Advances in the Study of N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine (CAS: 1550696-95-1)
The compound N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine (CAS: 1550696-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.
Recent studies have highlighted the unique structural features of N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine, which contribute to its ability to interact with specific biological targets. The compound's cyclopropyl group and tetrahydroisoindole scaffold have been shown to enhance its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.
One of the key findings from recent research is the compound's potential as a modulator of neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine exhibits significant activity at serotonin and dopamine receptors, which could have implications for treating neurological disorders such as depression and Parkinson's disease. Additionally, its pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration, have been characterized in detail.
Another area of interest is the compound's role in cancer therapy. Recent investigations have revealed that N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine can inhibit specific signaling pathways involved in tumor growth and metastasis. These findings are supported by data from cell-based assays and animal models, which demonstrate its efficacy in reducing tumor burden and improving survival rates. Further studies are underway to optimize its therapeutic index and minimize off-target effects.
In terms of synthesis, recent advancements have focused on improving the yield and scalability of N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine production. Novel catalytic methods and green chemistry approaches have been developed to streamline its synthesis, making it more accessible for large-scale applications. These innovations are expected to facilitate further preclinical and clinical studies.
Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as formulation stability, toxicity profiles, and regulatory compliance need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's development.
In conclusion, N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine (CAS: 1550696-95-1) represents a promising candidate for therapeutic intervention in neurological and oncological disorders. Continued research and development efforts are warranted to fully exploit its potential and bring it closer to clinical use.
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